Methyl 2-amino-6-methoxybenzoate
Overview
Description
“Methyl 2-amino-6-methoxybenzoate” is a compound with the CAS Number: 54166-96-0. It has a molecular weight of 181.19 and its IUPAC name is this compound . It is stored in a dark place, sealed in dry, at 2-8C .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C9H11NO3/c1-12-7-5-3-4-6(10)8(7)9(11)13-2/h3-5H,10H2,1-2H3 . This code provides a detailed description of the molecule’s structure. Physical And Chemical Properties Analysis
“this compound” is a solid substance . The storage temperature is normal and it should be kept in a dark place, sealed in dry, at 2-8C .Scientific Research Applications
Metabolite Synthesis and Detection : Methyl 2-amino-6-methoxybenzoate is utilized in the synthesis of metabolites of certain drugs, such as metoclopramide. A study by Maurich et al. (1994) described the synthesis of a metoclopramide metabolite and its detection in human urine, emphasizing its significance in pharmaceutical research and drug metabolism studies (Maurich, De Amici, & De Micheli, 1994).
Synthesis of Pharmaceutical Intermediates : The compound is used in synthesizing intermediates for pharmaceuticals. Wang Yu (2008) outlined the synthesis of a compound related to amisulpride, starting from this compound. This highlights its role in creating building blocks for drug development (Wang Yu, 2008).
Formation of Schiff Bases and Metal Complexes : Chohan et al. (2003) investigated the formation of Schiff bases and their complexation with zinc ions. These Schiff bases, derived from 2-amino-6-methoxybenzoate, demonstrated antibacterial properties against pathogens like Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa (Chohan, Scozzafava, & Supuran, 2003).
Antibacterial and Antifungal Applications : Alpaslan et al. (2019) synthesized a Schiff base from 2-amino-6-methoxybenzothiazole and investigated its antibacterial and antifungal activities. They found that the compound was more effective against yeast than bacteria (Alpaslan et al., 2019).
Synthesis of Novel Organic Compounds : The compound serves as a precursor in the synthesis of novel organic compounds with potential therapeutic properties. For instance, Romagnoli et al. (2008) used a similar molecular structure to synthesize new antimitotic agents targeting tubulin at the colchicine binding site (Romagnoli et al., 2008).
Safety and Hazards
The safety information for “Methyl 2-amino-6-methoxybenzoate” indicates that it has the following hazard statements: H302-H315-H319-H335 . This means it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements are P261-P305+P351+P338, which involve avoiding breathing dust/fume/gas/mist/vapours/spray, and specific measures to take if in eyes .
Mechanism of Action
Mode of Action
Based on its chemical structure, it is plausible that it may interact with its targets through a variety of mechanisms, potentially including hydrogen bonding, hydrophobic interactions, and electrostatic interactions .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of Methyl 2-amino-6-methoxybenzoate is currently unknown. Factors such as temperature, pH, and the presence of other molecules could potentially influence the action of this compound .
properties
IUPAC Name |
methyl 2-amino-6-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-12-7-5-3-4-6(10)8(7)9(11)13-2/h3-5H,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSQWDVCEAXGVIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1C(=O)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20488129 |
Source
|
| Record name | Methyl 2-amino-6-methoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20488129 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
54166-96-0 |
Source
|
| Record name | Benzoic acid, 2-amino-6-methoxy-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54166-96-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 2-amino-6-methoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20488129 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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